1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole

• IUPAC Name: 1-[phenyl-(4-phenylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C26H20N2/c1-3-9-20(10-4-1)21-15-17-23(18-16-21)26(22-11-5-2-6-12-22)28-19-27-24-13-7-8-14-25(24)28/h1-19,26H
• InChI Key: MTDWKNDHYMZWRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(C3=CC=CC=C3)N4C=NC5=CC=CC=C54
• Molecular Formula: C26H20N2
• Molecular Weight: 360.4 g/mol

Description

1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BIS or BIS-1, and it has been found to have a number of interesting properties that make it useful for a variety of different research applications.

Mechanism of Action

The mechanism of action of 1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complex can then emit fluorescence, which can be detected and measured using a variety of different techniques.
Biochemical and Physiological Effects:
1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole has not been extensively studied for its biochemical and physiological effects. However, it has been found to be relatively non-toxic and non-carcinogenic, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole in lab experiments is its high sensitivity to the presence of metal ions. This makes it a useful tool for the detection and measurement of these ions in a variety of different samples. However, one of the limitations of using this compound is its relatively complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of different directions that future research on 1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole could take. One potential avenue of research is the development of new synthesis methods that are more efficient and scalable. Another potential area of research is the exploration of new applications for this compound, such as its use in the detection of other types of molecules or in the development of new types of sensors. Overall, there is still much to be learned about the properties and potential applications of 1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole, and future research is likely to uncover new and exciting uses for this compound.

Synthesis Methods

The synthesis of 1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole is a complex process that requires a number of different steps. One of the most common methods for synthesizing this compound involves the reaction of 4-bromobiphenyl with N-phenylbenzimidazole in the presence of a palladium catalyst. This reaction results in the formation of the desired compound, which can then be purified and used for further research.

Scientific Research Applications

1-[4-biphenylyl(phenyl)methyl]-1H-benzimidazole has been extensively studied for its potential applications in scientific research. One of the most interesting applications of this compound is its use as a fluorescent probe for the detection of metal ions. This compound has been found to be highly sensitive to the presence of certain metal ions, and it can be used to detect these ions in a variety of different samples.